N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C20H21N5OS/c1-14-22-18(17-6-4-5-11-21-17)12-20(23-14)27-13-19(26)24-15-7-9-16(10-8-15)25(2)3/h4-12H,13H2,1-3H3,(H,24,26)
• InChI Key: CPARYLHPNYIYPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)SCC(=O)NC2=CC=C(C=C2)N(C)C)C3=CC=CC=N3
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol

Description

N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H21N5OS and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimidine Derivatives

  Pyrimidine derivatives, including compounds with dimethylamino phenyl groups, are synthesized through condensation reactions involving phenylacetamides and dimethylformamide dimethyl acetal. These compounds are investigated for their potential in creating novel chemical entities with various applications in medicinal chemistry and material science (Beck & Gajewski, 1976).

• Antimicrobial and Antitubercular Activities

  Synthesis of pyrimidine-azitidinone analogues demonstrates significant in vitro antimicrobial and antitubercular activities, suggesting potential applications in designing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).

Biological Evaluation and Pharmacological Potential

• Histone Deacetylase Inhibition

  Compounds structurally related to N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide are evaluated for their selective inhibition of histone deacetylases, demonstrating significant antitumor activity and entering clinical trials. This suggests the compound's scaffold could be relevant in cancer research (Zhou et al., 2008).

• Anticonvulsant Agents

  Derivatives of thiopyrimidine, through synthesis and pharmacological evaluation, show moderate anticonvulsant activity, indicating potential applications in neuropharmacology and the development of new treatments for epilepsy (Severina et al., 2020).

Molecular and Structural Studies

• G-Quadruplex Stabilization: Pyridyl polyoxazoles with dimethylamino-substituted groups exhibit cytotoxic activity by stabilizing G-quadruplex DNA, highlighting their use in anticancer strategies and the study of DNA-protein interactions (Blankson et al., 2013).